![molecular formula C21H20FN3O2 B5684286 3-(3-fluorophenyl)-4-[(4-hydroxy-6-methylquinolin-2-yl)methyl]piperazin-2-one](/img/structure/B5684286.png)
3-(3-fluorophenyl)-4-[(4-hydroxy-6-methylquinolin-2-yl)methyl]piperazin-2-one
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Overview
Description
3-(3-fluorophenyl)-4-[(4-hydroxy-6-methylquinolin-2-yl)methyl]piperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is also known by its chemical name, FQ-1.
Mechanism of Action
The mechanism of action of FQ-1 is not fully understood. However, it is believed to exert its pharmacological effects by interacting with specific cellular targets, such as enzymes and receptors. FQ-1 has been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death.
Biochemical and physiological effects:
FQ-1 has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the activity of specific enzymes, such as topoisomerase II and acetylcholinesterase. FQ-1 has also been shown to modulate the activity of specific receptors, such as the adenosine A2A receptor. Additionally, FQ-1 has been shown to reduce inflammation and oxidative stress in various animal models.
Advantages and Limitations for Lab Experiments
FQ-1 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it exhibits significant pharmacological activity at low concentrations. However, FQ-1 also has some limitations. It is relatively unstable and can degrade over time, which can affect its activity. Additionally, FQ-1 can be toxic at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several potential future directions for research on FQ-1. One area of interest is the development of FQ-1-based therapeutics for the treatment of cancer and other diseases. Another area of interest is the investigation of the molecular targets of FQ-1 and the elucidation of its mechanism of action. Additionally, there is potential for the development of new synthetic methods for FQ-1 that are more efficient and cost-effective. Overall, FQ-1 is a promising compound with significant potential for use in medicinal chemistry and other fields of research.
Synthesis Methods
The synthesis of FQ-1 involves a series of chemical reactions that require specific reagents and conditions. The most commonly used method for synthesizing FQ-1 involves the reaction of 3-fluorobenzaldehyde with 4-hydroxy-6-methylquinoline in the presence of a base, followed by the reaction of the resulting intermediate with piperazine. The final product is obtained by purification and isolation.
Scientific Research Applications
FQ-1 has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit significant anti-tumor, anti-inflammatory, and anti-microbial activities. FQ-1 has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and bacterial infections.
Properties
IUPAC Name |
2-[[2-(3-fluorophenyl)-3-oxopiperazin-1-yl]methyl]-6-methyl-1H-quinolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O2/c1-13-5-6-18-17(9-13)19(26)11-16(24-18)12-25-8-7-23-21(27)20(25)14-3-2-4-15(22)10-14/h2-6,9-11,20H,7-8,12H2,1H3,(H,23,27)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRASLOKCTMOBDV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)NC(=CC2=O)CN3CCNC(=O)C3C4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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